10.1039/C1CC00056J | Preferential suppression of high-energy upconverted emissions of Tm3+ by Dy3+ ions in Tm3+/Dy3+/Yb3+-doped LiYF4 colloidal nanocrystals†

Preferential suppression of high-energy upconverted emissions of Tm3+ by Dy3+ ions in Tm3+/Dy3+/Yb3+-doped LiYF4 colloidal nanocrystals†

Chemical Communications Pub Date: 2011-02-09 DOI: 10.1039/C1CC00056J

Abstract

The intensity of high energy UV and blue upconverted emissions of Tm³⁺ ions in Tm³⁺/Yb³⁺ co-doped LiYF₄ colloidal nanocrystals was selectively reduced compared to the NIR emission at 802 nm. This was achieved by doping a small amount of Dy³⁺ ions into the host matrix.

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Journal Name：Chemical Communications

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